Plasmonic nanodendrites stabilized with autologous serum proteins for sustainable host specific photothermal tumor ablation†

Materials Advances Pub Date: 2023-11-02 DOI: 10.1039/D3MA00576C

Abstract

Green synthesis of gold nanodendrites involving autologous serum proteins as both a template and stabilizer is reported. The nanodendrites, also termed as ‘Plasmonic NanoSera’ (PNS), with size ∼150 nm, possess anisotropic dense branches with a broad extinction cross section across the visible-near infrared (I & II) regions. The PNS, with a photothermal conversion efficiency of ∼58%, demonstrated significant phototoxicity in cancer cells associated with elevated intracellular reactive oxygen species. The PNS did not cause acute toxicity with intravenous administration at 20 mg kg−1 dosage. Intra-tumoral injection of autologous mouse serum protein-derived PNS followed by 808 nm Laser irradiation generated an ∼78% higher localized temperature rise compared to a saline control in the 4T1 breast tumor model, thereby suppressing both the tumor growth and tumor burden-associated splenomegaly. This proof-of-concept study validates the preclinical safety and host-specific photothermal efficacy of PNS.

Graphical abstract: Plasmonic nanodendrites stabilized with autologous serum proteins for sustainable host specific photothermal tumor ablation
Plasmonic nanodendrites stabilized with autologous serum proteins for sustainable host specific photothermal tumor ablation†
Recommended Literature
Materials Advances
Journal Name：Materials Advances
Research Products